Cas no 312693-11-1 (Zinc,bromo(1-ethylpentyl)-)

• Product Name: Zinc,bromo(1-ethylpentyl)-
• CAS No: 312693-11-1
• MF: C₇H₁₅BrZn
• MW: 244.506998300552
• MDL: MFCD01311411
• CID: 300837
• PubChem ID: 24873217
• Update Time: 2025-06-29

Zinc,bromo(1-ethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(1-ethylpentyl)-
• 3-HEPTYLZINC BROMIDE,
• bromozinc(1+),heptane
• 1-Ethylpentylzinc bromide solution
• 1-Ethylpentylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 3-Heptylzinc bromide 0.5 M in Tetrahydrofuran
• AKOS015912537
• 1-Ethylpentylzinc bromide, 0.5M in THF
• bromozinc(1+);heptane
• MFCD01311411
• 1-Ethylpentylzinc bromide, 0.50 M in THF
• J-018334
• 1-Ethylpentylzinc bromide
• 312693-11-1
• 312693-10-0
• 2-heptylzinc bromide

• MDL： MFCD01311411
• Inchi： 1S/C7H15.BrH.Zn/c1-3-5-7-6-4-2;;/h5H,3-4,6-7H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： QZPAOOQIWZQBDH-UHFFFAOYSA-M
• SMILES： Br[Zn+].C(CCC)[CH-]CC

Computed Properties

• Exact Mass: 241.96500
• Monoisotopic Mass: 241.96485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 32.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.973 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 3.76750
• Solubility: Not determined
• Color/Form: 0.5 M in THF

Zinc,bromo(1-ethylpentyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• Risk Phrases：R14; R19; R22; R36/38
• Storage Condition：2-8°C

Additional information on Zinc,bromo(1-ethylpentyl)-

Zinc, Bromo(1-Ethylpentyl): A Comprehensive Overview

Zinc, bromo(1-ethylpentyl), also known as ZnBr2 with the CAS number 312693-11-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a bromide of zinc, and its structure consists of a zinc atom bonded to two bromine atoms. The compound is often used in catalytic processes, organic synthesis, and as a precursor in the production of other zinc compounds. Recent studies have highlighted its potential in advanced materials science and green chemistry.

The 1-ethylpentyl group in the compound plays a crucial role in determining its physical and chemical properties. This group contributes to the compound's stability and reactivity, making it suitable for use in high-temperature applications. Researchers have found that ZnBr2 exhibits unique catalytic properties, particularly in the synthesis of bioactive compounds and polymerization reactions. Its ability to act as a Lewis acid catalyst has been extensively studied, with recent findings suggesting its potential in improving the efficiency of industrial chemical processes.

One of the most notable advancements involving Zinc, bromo(1-ethylpentyl) is its application in renewable energy technologies. Studies have demonstrated that this compound can serve as an effective electrolyte in certain types of batteries, enhancing their performance and longevity. Additionally, its role in the production of nanoparticles has opened new avenues for nanotechnology applications. The compound's ability to stabilize nanoparticles during synthesis has been a focal point of recent research, with promising results indicating its potential in drug delivery systems and advanced electronics.

From an environmental perspective, ZnBr2 has been explored as a sustainable alternative to traditional hazardous chemicals. Its use in water treatment processes has shown potential for removing heavy metals and other contaminants from industrial wastewater. This aligns with global efforts to develop eco-friendly solutions for environmental challenges. Furthermore, recent breakthroughs in green chemistry have highlighted the compound's role in reducing waste generation during chemical synthesis, making it a valuable tool for sustainable industrial practices.

The synthesis of Zinc, bromo(1-ethylpentyl) involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methods to optimize this synthesis, ensuring higher yields and better product quality. These advancements have not only improved the scalability of production but also reduced costs, making the compound more accessible for various applications.

In terms of safety considerations, while ZnBr2 is not classified as a hazardous material under standard conditions, proper handling procedures are recommended to prevent exposure. Occupational health guidelines suggest using personal protective equipment when working with this compound to minimize risks associated with prolonged exposure.

Looking ahead, the future of Zinc, bromo(1-ethylpentyl) appears promising as researchers continue to uncover new applications across diverse fields. Its versatility and compatibility with modern technological demands position it as a key player in advancing scientific innovation. As industries strive for sustainable and efficient solutions, this compound is expected to play an increasingly important role in shaping the future of materials science and chemical engineering.